Cas no 345967-22-8 ((R)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine)

• Product name: (R)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• CAS No: 345967-22-8
• MF: C₂₂H₁₈NO₂P
• MW: 359.35758638382
• MDL: MFCD03426988
• CID: 2209764
• PubChem ID: 10893715

(R)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine Chemical and Physical Properties

Names and Identifiers

• (R)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (S)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (R)-Monophos
• S-MonoPhos
• R-MonoPhos
• (S)-Monophos
• N,N-DIMETHYLDINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE
• (R)-(-)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine
• C22H18NO2P
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine,
• (R)-(-)-
• CS-0062403
• 345967-22-8
• (+/-)-MonoPhos
• (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine
• F20292
• N,N-Dimethyldinaphtho[2,1-d:1 inverted exclamation mark ,2 inverted exclamation mark -f][1,3,2]dioxaphosphepin-4-amine
• SY226298
• N,N-dimethyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• N,N-DIMETHYL-12,14-DIOXA-13-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-AMINE
• VNA96722
• (+/-)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine
• (11bS)-N,N-dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• SCHEMBL973485
• AS-73532
• A874927
• (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a']dinaphthalen-4-yl)dimethylamine, 97%
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine, S-MonoPhos
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4- a inverted exclamation mark ]dinaphthalen-4-yl)dimethylamine
• ()-MonoPhos
• AC9125
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4- a']dinaphthalen-4-yl)dimethylamine, 97%
• (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine,
• QCHAVHXSBZARBO-UHFFFAOYSA-N
• 157488-65-8
• CS-W008148
• BP-12204
• F17178
• BP-12203
• (R)-(-)-(3,5-DIOXA-4-PHOSPHA-CYCLOHEPTA[2,1-A3,4-A']DINAPHTHALEN-4-YL)DIMETHYLAMINE
• D4993
• N,N-dimethyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3(8),4,6,9,16,18(23),19,21-decaen-13-amine
• 185449-80-3
• Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine, N,N-dimethyl-, (11bR)-
• SY009833
• ()-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine
• (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a'] dinaphthalen-4-yl)dimethylamine
• AKOS015918434
• D4992
• MFCD03426988
• (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine
• J-011898
• N,N-dimethyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine
• (11bS)-N pound notN-Dimethyl-dinaphtho[2 pound not1-d:1' pound not2'-f][1 pound not3 pound not2]dioxaphosphepin-4-amine
• (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta(2,1-a;3,4-a')dinaphthalen-4-yl)dimethylamine
• 811-204-1

• MDL： MFCD03426988
• Inchi： 1S/C22H18NO2P/c1-23(2)26-24-19-13-11-15-7-3-5-9-17(15)21(19)22-18-10-6-4-8-16(18)12-14-20(22)25-26/h3-14H,1-2H3
• InChI Key： QCHAVHXSBZARBO-UHFFFAOYSA-N
• SMILES： P1(N(C([H])([H])[H])C([H])([H])[H])OC2C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C3C=2C2=C(C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C23)O1

Computed Properties

• Exact Mass: 359.10751581g/mol
• Monoisotopic Mass: 359.10751581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 29.5

(R)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (R)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine

(R)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine (CAS No. 345967-22-8)

The compound (R)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine, identified by the CAS number 345967-22-8, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of dinaphtho-dioxaphosphorines, which are known for their complex aromatic systems and versatile applications in various fields of chemistry and materials science.

The molecular structure of this compound is characterized by a dinaphtho[2,1-d:1',2'-f] framework fused with a [1,3,2]dioxaphosphorine ring system. The presence of the dimethylamino group (-N(CH₃)₂) at the 4-position introduces additional electronic and steric effects, which significantly influence its chemical reactivity and physical properties. Recent studies have highlighted the potential of such compounds in advanced materials synthesis, particularly in the development of novel semiconductors and optoelectronic devices.

One of the most intriguing aspects of (R)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine is its chiral nature. The (R) configuration at the phosphorus atom imparts a specific stereochemistry that can be exploited in asymmetric catalysis and enantioselective synthesis. Researchers have demonstrated that this compound can serve as an effective chiral ligand in transition metal-catalyzed reactions, leading to high enantioselectivity in the formation of complex organic molecules.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. Recent advancements in catalytic methods have enabled more efficient and scalable production routes. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound.

The physical properties of (R)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine have been extensively studied. Its high thermal stability makes it suitable for applications under elevated temperatures. Additionally, its optical properties have been explored for potential use in light-emitting diodes (LEDs) and other optoelectronic devices. Recent research has focused on optimizing its electronic structure to improve its performance in these applications.

Another area where this compound has shown promise is in medicinal chemistry. Its unique pharmacokinetic profile and ability to interact with specific biological targets make it a valuable lead compound for drug discovery. Studies have indicated that it exhibits selective inhibition against certain enzymes involved in disease pathways, suggesting its potential as a therapeutic agent.

In conclusion, (R)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine (CAS No. 345967-22-8) is a versatile compound with a wide range of applications across multiple disciplines. Its structural complexity and unique properties continue to attract significant attention from researchers worldwide. As ongoing studies uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.